Cas no 227105-11-5 ((2E)-3-4-(benzyloxy)phenylprop-2-enoic acid)

• Product Name: (2E)-3-4-(benzyloxy)phenylprop-2-enoic acid
• CAS No: 227105-11-5
• Molecular Formula: C₁₆H₁₄O₃
• Molecular Weight: 254.28056
• MDL: MFCD00021778
• CID: 1411449
• PubChem ID: 736710

(2E)-3-4-(benzyloxy)phenylprop-2-enoic acid Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(phenylmethoxy)phenyl]-, (2E)-
• (2E)-3-4-(benzyloxy)phenylprop-2-enoic acid
• 3-[4-(Phenylmethoxy)phenyl]-2-Propenoic acid
• SR-01000103706
• Z2312273351
• EN300-832881
• SR-01000103706-1
• (2E)-3-[4-(benzyloxy)phenyl]prop-2-enoic acid
• CHEMBL97369
• HCMSDYVKYZIYGA-DHZHZOJOSA-N
• A868379
• 6272-45-3
• D83123
• 1R-0027
• 3-(4-Benzyloxy-phenyl)-acrylic acid
• MFCD00021778
• 3-[4-(benzyloxy)phenyl]acrylic acid
• STL497385
• 3-(4-(Benzyloxy)phenyl)acrylic acid
• EN300-05701
• 3-[4-(Benzyloxy)phenyl]prop-2-enoic acid
• AKOS000263509
• J-501901
• J-650075
• SCHEMBL527827
• AKOS025310055
• CS-0156176
• 227105-11-5
• (E)-3-(4-phenylmethoxyphenyl)prop-2-enoic acid
• (E)-3-(4-(Benzyloxy)phenyl)acrylic acid
• 3-[4-(phenylmethoxy)phenyl]-2-propenoic acid

• MDL： MFCD00021778
• InChIKey： HCMSDYVKYZIYGA-DHZHZOJOSA-N
• Inchi： InChI=1S/C16H14O3/c17-16(18)11-8-13-6-9-15(10-7-13)19-12-14-4-2-1-3-5-14/h1-11H,12H2,(H,17,18)/b11-8+
• SMILES： C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=C/C(=O)O

Computed Properties

• Exact Mass: 254.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 254.094294304g/mol
• Heavy Atom Count: 19
• Complexity: 297
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53